Cas no 89964-91-0 (1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone)

1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone structure
89964-91-0 structure
Product Name:1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
CAS No:89964-91-0
MF:C18H30N2O11
MW:450.437606334686
CID:584696
PubChem ID:71327019
Update Time:2025-04-19

1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,19,22-Heptaoxa-16,25-diazacycloheptacosane-3,11,15,26-tetrone
    • 89964-91-0
    • DTXSID60756132
    • Inchi: 1S/C18H30N2O11/c21-15-11-28-13-17(23)30-9-7-27-8-10-31-18(24)14-29-12-16(22)20-2-4-26-6-5-25-3-1-19-15/h1-14H2,(H,19,21)(H,20,22)
    • InChI Key: CHEWPOLLKLOHDD-UHFFFAOYSA-N
    • SMILES: O1CCNC(COCC(=O)OCCOCCOC(COCC(NCCOCC1)=O)=O)=O

Computed Properties

  • Exact Mass: 450.18495978g/mol
  • Monoisotopic Mass: 450.18495978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 157Ų
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